molecular formula C13H10F2O2 B8606724 4',5'-Difluoro-2'-methoxy-biphenyl-4-ol

4',5'-Difluoro-2'-methoxy-biphenyl-4-ol

Cat. No. B8606724
M. Wt: 236.21 g/mol
InChI Key: DJAWRQSQVDGLIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4',5'-Difluoro-2'-methoxy-biphenyl-4-ol is a useful research compound. Its molecular formula is C13H10F2O2 and its molecular weight is 236.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4',5'-Difluoro-2'-methoxy-biphenyl-4-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4',5'-Difluoro-2'-methoxy-biphenyl-4-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4',5'-Difluoro-2'-methoxy-biphenyl-4-ol

Molecular Formula

C13H10F2O2

Molecular Weight

236.21 g/mol

IUPAC Name

4-(4,5-difluoro-2-methoxyphenyl)phenol

InChI

InChI=1S/C13H10F2O2/c1-17-13-7-12(15)11(14)6-10(13)8-2-4-9(16)5-3-8/h2-7,16H,1H3

InChI Key

DJAWRQSQVDGLIH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1C2=CC=C(C=C2)O)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,5-Difluoro-2-methoxyphenyl-boronic acid (8.8 g, 46.82 mmol) and 4-iodophenol (6.86 g, 31.21 mmol) were suspended in 165 ml of DMF. H2O (40 mL) was added and the mixture was degassed with argon. Finely ground potassium carbonate (13 g, 93.63 mmol) and tetrakis(triphenylphosphine) palladium(0) (1.5 g, 1.29 mmol) were added. The reaction was stirred at 80-85° C. for 1 hr under argon and cooled. The mixture was diluted with ethyl acetate and water. The organic layer was washed with brine, dried and solvents were evaporated. The crude product was purified by flash chromatography, eluting with 0-8% ethyl acetate in hexanes to yield 4′,5′-difluoro-2′-methoxy-biphenyl-4-ol (6.58 g, 89.3%). LR-MS (ES) calculated for C13H10F2O2, 236.22; found m/z 235 (M−H).
Quantity
8.8 g
Type
reactant
Reaction Step One
Quantity
6.86 g
Type
reactant
Reaction Step Two
Quantity
13 g
Type
reactant
Reaction Step Three
Quantity
1.5 g
Type
catalyst
Reaction Step Three
Name
Quantity
165 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
Quantity
40 mL
Type
solvent
Reaction Step Six

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